Cas no 1001413-99-5 (1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo2,3-bpyridine)

1-Benzenesulfonyl-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring a benzenesulfonyl group, fluorine, and iodine substituents on a pyrrolopyridine core. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing biologically active molecules. The iodine moiety offers versatility for further functionalization via cross-coupling reactions, while the fluorine atom enhances metabolic stability and binding affinity in target compounds. The benzenesulfonyl group contributes to improved solubility and reactivity. This compound is suited for applications in medicinal chemistry, including the development of kinase inhibitors and other therapeutic agents. High purity and precise functionalization ensure consistent performance in synthetic workflows.
1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo2,3-bpyridine structure
1001413-99-5 structure
Product name:1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo2,3-bpyridine
CAS No:1001413-99-5
MF:C13H8FIN2O2S
MW:402.182697296143
MDL:MFCD08741537
CID:1069693
PubChem ID:329771973

1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 1-Benzenesulfonyl-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]Pyridine, 5-Fluoro-3-Iodo-1-(Phenylsulfonyl)-
    • 1-(benzenesulfonyl)-5-fluoro-3-iodopyrrolo[2,3-b]pyridine
    • MFCD08741537
    • DB-215980
    • 1001413-99-5
    • BQB41399
    • AKOS015840669
    • PB10611
    • CS-0005055
    • 1-(Benzenesulfonyl)-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine
    • SCHEMBL1887325
    • DTXSID00640127
    • HS-6954
    • P10648
    • 1-Benzenesulfonyl-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • 1H-Pyrrolo[2,3-b]pyridine,5-fluoro-3-iodo-1-(phenylsulfonyl)-
    • 5-FLUORO-3-IODO-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE
    • 1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo2,3-bpyridine
    • MDL: MFCD08741537
    • Inchi: InChI=1S/C13H8FIN2O2S/c14-9-6-11-12(15)8-17(13(11)16-7-9)20(18,19)10-4-2-1-3-5-10/h1-8H
    • InChI Key: KUIWDKYKFUDNNA-UHFFFAOYSA-N
    • SMILES: FC1=CN=C2N(C=C(I)C2=C1)S(=O)(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 401.93400
  • Monoisotopic Mass: 401.93352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • PSA: 60.34000
  • LogP: 4.09780

1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo2,3-bpyridine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn

1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo2,3-bpyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo2,3-bpyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B190063-250mg
1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo[2,3-b]pyridine
1001413-99-5
250mg
$ 821.00 2023-04-19
Matrix Scientific
026220-100mg
1-Benzenesulfonyl-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine
1001413-99-5
100mg
$237.00 2023-09-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN2011272-250mg
1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine
1001413-99-5 95%
250mg
¥1147.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN2011272-1g
1-(benzenesulfonyl)-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine
1001413-99-5 95%
1g
¥2875.0 2024-04-26
A2B Chem LLC
AE31310-250mg
1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo[2,3-b]pyridine
1001413-99-5 ≥ 95 %
250mg
$783.00 2024-04-20
TRC
B190063-50mg
1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo[2,3-b]pyridine
1001413-99-5
50mg
$ 305.00 2023-04-19
TRC
B190063-25mg
1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo[2,3-b]pyridine
1001413-99-5
25mg
$ 190.00 2023-04-19
Chemenu
CM315412-1g
5-Fluoro-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
1001413-99-5 95%+
1g
$633 2023-02-19
Chemenu
CM315412-250mg
5-Fluoro-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
1001413-99-5 95%+
250mg
$254 2023-02-19
Ambeed
A666983-1g
5-Fluoro-3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
1001413-99-5 95+%
1g
$435.0 2024-04-26

Additional information on 1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo2,3-bpyridine

Comprehensive Overview of 1-Benzenesulfonyl-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS No. 1001413-99-5)

The compound 1-Benzenesulfonyl-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS No. 1001413-99-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzenesulfonyl group, fluoro substitution, and iodo functionality, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents.

One of the key reasons for the growing interest in 1-Benzenesulfonyl-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine is its role in structure-activity relationship (SAR) studies. The presence of both halogen atoms (fluorine and iodine) allows for precise modifications to enhance binding affinity and selectivity. This aligns with current trends in precision medicine, where researchers seek to optimize molecular interactions for targeted therapies. The compound’s pyrrolopyridine core is also a recurring motif in FDA-approved drugs, further highlighting its relevance.

In the context of green chemistry and sustainable synthesis, CAS No. 1001413-99-5 presents opportunities for innovative catalytic methods. Recent publications have explored C-H activation and cross-coupling reactions involving this compound, addressing the demand for atom-efficient protocols. These advancements resonate with the broader scientific community’s focus on reducing waste and improving synthetic efficiency, a topic frequently searched in academic databases and AI-driven literature reviews.

Another area of interest is the compound’s potential in radiopharmaceuticals. The iodine-125 isotope, for instance, could be incorporated for diagnostic imaging applications. This ties into the rising popularity of theranostics—a fusion of therapy and diagnostics—which has become a hot topic in medical research. Users often search for “iodinated heterocycles in imaging” or “fluoro-substituted pyrrolopyridines”, making this compound a relevant subject for discussion.

From a commercial perspective, 1-Benzenesulfonyl-5-fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine is available through specialized chemical suppliers, but its high purity and custom synthesis options are frequently queried in B2B procurement platforms. Suppliers emphasizing QC-certified batches or GMP-compliant production often rank higher in search results, reflecting the industry’s demand for reliability. This compound’s MSDS and handling guidelines are also commonly searched, underscoring the need for clear technical documentation.

In summary, CAS No. 1001413-99-5 represents a versatile building block with multifaceted applications. Its integration into drug discovery pipelines, catalysis research, and diagnostic development ensures its continued relevance. As the scientific community prioritizes molecular diversity and sustainable practices, this compound is poised to remain a focal point in both academic and industrial settings.

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Amadis Chemical Company Limited
(CAS:1001413-99-5)1-Benzenesulfonyl-5-fluoro-3-iodo-1h-pyrrolo2,3-bpyridine
A1096204
Purity:99%
Quantity:1g
Price ($):392.0